Pyridin-1-ium; trioxochromium; hydrofluoride

Specification

• CAS No.: 83042-08-4
• Molecular Formula: C5H7CrFNO3+
• Molecular Weight: 200.11 g/mol
• IUPAC Name: pyridin-1-ium;trioxochromium;hydrofluoride
• Standard InChI: InChI=1S/C5H5N.Cr.FH.3O/c1-2-4-6-5-3-1;;;;;/h1-5H;;1H;;;/p+1
• Standard InChI Key: CILFSGMCMJNHGX-UHFFFAOYSA-O
• SMILES: C1=CC=[NH+]C=C1.O=[Cr](=O)=O.F
• Canonical SMILES: C1=CC=[NH+]C=C1.O=[Cr](=O)=O.F

Introduction

Pyridin-1-ium; trioxochromium; hydrofluoride, also known as Pyridinium Fluorochromate, is a complex chemical compound with the molecular formula C₅H₇CrFNO₃. It is recognized by its CAS number, 83042-08-4, and is a compound of interest in both chemical synthesis and biological research due to its unique properties and potential applications.

Chemical Formula and Identifiers

Identifier	Value
Molecular Formula	C₅H₇CrFNO₃
CAS Number	83042-08-4
PubChem CID	54587904
InChI Key	CILFSGMCMJNHGX-UHFFFAOYSA-O

Applications in Chemical Synthesis

Pyridin-1-ium; trioxochromium; hydrofluoride serves as a catalyst in various organic synthesis reactions, particularly in oxidation and reduction processes. Its ability to facilitate these reactions makes it valuable in synthetic pathways.

Reaction Types

Reaction Type	Description	Common Reagents
Oxidation	Conversion of lower to higher oxidation states of chromium.	Potassium permanganate, hydrogen peroxide
Reduction	Converts higher oxidation states to lower ones.	Sodium borohydride, lithium aluminum hydride
Substitution	Involves the replacement of hydrogen atoms on the pyridine ring.	Halogens, nucleophiles (amines, alcohols)

Biological Activity and Potential Applications

The compound exhibits antimicrobial properties and has potential applications in drug development, particularly for diseases like cancer and malaria. Its unique mechanism of action offers a promising avenue for creating novel therapeutic agents.

Analytical Chemistry Applications

Pyridin-1-ium; trioxochromium; hydrofluoride is utilized in analytical techniques for detecting and quantifying specific ions or molecules due to its unique redox properties, enabling precise measurements in complex mixtures.

Similar Compounds

Compound	Description
Pyridinium Chlorochromate	Similar in structure but contains a chlorochromium ion instead of trioxochromium.
Pyridinium Dichromate	Contains dichromium ions and is used in oxidation reactions.
N-Alkylpyridinium Compounds	These compounds have alkyl groups attached to the pyridinium ion and are used in various chemical reactions.